Cas no 118971-00-9 ((2S)-2-(2-methoxypropan-2-yl)pyrrolidine)

• Product Name: (2S)-2-(2-methoxypropan-2-yl)pyrrolidine
• CAS No: 118971-00-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD06799053
• CID: 98162
• PubChem ID: 2733181
• Update Time: 2025-06-09

(2S)-2-(2-methoxypropan-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-Methoxypropan-2-yl)pyrrolidine
• Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, (2S)-
• (2S)-(2-Methoxypropan-2-yl)pyrrolidine
• (2S)-2-(1-methoxy-1-methylethyl)pyrrolidine
• (S)-(-)-2-(1-methoxy-1-methylethyl)-pyrrolidine
• (S)-2-(1-methoxy-1-methylethyl)pyrrolidine
• AC1MBYAV
• AG-L-20654
• AK-27726
• CTK0G9354
• KB-03705
• (2S)-2-(2-methoxypropan-2-yl)pyrrolidine
• (S)-2-(1-Methoxy-1-methyl-ethyl)-pyrrolidine
• CS-0341515
• AKOS006343085
• DS-10891
• DTXSID20369782
• 118971-00-9
• AMY16077
• MFCD06799053
• Pyrrolidine,2-(1-methoxy-1-methylethyl)-,(2S)-
• SCHEMBL17400555

• MDL： MFCD06799053
• Inchi： 1S/C8H17NO/c1-8(2,10-3)7-5-4-6-9-7/h7,9H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： ZPGUMFCNPREQSF-ZETCQYMHSA-N
• SMILES： O(C)C(C)(C)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.910
• Boiling Point: 173 ºC
• Flash Point: 65 ºC
• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S)-2-(2-methoxypropan-2-yl)pyrrolidine

Comprehensive Overview of the Compound with CAS No. 118971-00-9: (2S)-2-(2-methoxypropan-2-yl)pyrrolidine

The compound with the Chemical Abstracts Service (CAS) number 118971-00-9, commonly known as (2S)-2-(2-methoxypropan-2-yl)pyrrolidine, is a chiral pyrrolidine derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of the chemical structure, physical properties, synthetic routes, and current research trends associated with this compound.

(2S)-2-(2-methoxypropan-2-yl)pyrrolidine is characterized by its unique chiral center and the presence of a methoxy-substituted tert-butyl group. The chiral nature of this compound makes it particularly valuable in asymmetric synthesis, where the ability to control stereochemistry is crucial for the production of enantiomerically pure compounds. This is especially important in the pharmaceutical industry, where many drugs exhibit different biological activities depending on their chirality.

In terms of physical properties, (2S)-2-(2-methoxypropan-2-yl)pyrrolidine is a colorless liquid with a molecular weight of 157.23 g/mol. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). The compound's melting point is around -35°C, and its boiling point is approximately 145°C at 760 mmHg. These properties make it suitable for use in a wide range of chemical reactions and processes.

The synthesis of (2S)-2-(2-methoxypropan-2-yl)pyrrolidine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of (S)-proline with 2-methoxypropene in the presence of a suitable catalyst. This approach has been optimized to achieve high yields and excellent enantioselectivity, making it a preferred method for large-scale production. Another synthetic route involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the formation of the pyrrolidine ring.

Recent research has highlighted the potential applications of (2S)-2-(2-methoxypropan-2-yl)pyrrolidine in various fields. In pharmaceuticals, this compound has been explored as a chiral building block for the synthesis of bioactive molecules. For instance, it has been used as an intermediate in the production of drugs targeting neurological disorders and cancer. The ability to control stereochemistry during synthesis ensures that the final drug products have the desired biological activity and reduced side effects.

In organic synthesis, (2S)-2-(2-methoxypropan-2-yl)pyrrolidine serves as a versatile chiral ligand for transition metal-catalyzed reactions. Its unique structure allows it to form stable complexes with various metals, which can be used to catalyze asymmetric transformations with high enantioselectivity. This has led to its use in the development of new catalytic systems for the synthesis of complex organic molecules.

Beyond pharmaceuticals and organic synthesis, (2S)-2-(2-methoxypropan-2-yl)pyrrolidine has also found applications in materials science. Its chiral nature and functional groups make it suitable for use in the preparation of chiral polymers and supramolecular assemblies. These materials have potential applications in areas such as sensors, drug delivery systems, and optoelectronics.

The environmental impact and safety profile of (2S)-2-(2-methoxypropan-2-yl)pyrrolidine are important considerations for its industrial use. Studies have shown that this compound is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, like many chemicals, it should be stored and used following standard safety protocols to ensure worker safety and environmental protection.

In conclusion, the compound with CAS No. 118971-00-9, known as (2S)-2-(2-methoxypropan-2-yl)pyrrolidine, is a valuable chiral molecule with diverse applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and optimizations for this compound, its importance in various scientific fields is likely to grow even further.